Cas no 1135289-27-8 (3-(Isopentyloxy)aniline hydrochloride)

• Product Name: 3-(Isopentyloxy)aniline hydrochloride
• CAS No: 1135289-27-8
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• CID: 1068024
• PubChem ID: 25049781
• Update Time: 2025-08-05

3-(Isopentyloxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Isopentyloxy)aniline hydrochloride
• 3-(3-methylbutoxy)aniline hydrochloride
• 3-(3-methylbutoxy)phenylamine, chloride
• AG-L-30285
• ARONIS023463
• CTK6A8018
• 3-(3-methylbutoxy)aniline;hydrochloride
• 3-(3-Methylbutoxy)aniline--hydrogen chloride (1/1)
• DTXSID30648550
• 1135289-27-8
• AKOS005111359

• MDL： MFCD11506361
• Inchi： 1S/C11H17NO.ClH/c1-9(2)6-7-13-11-5-3-4-10(12)8-11;/h3-5,8-9H,6-7,12H2,1-2H3;1H
• InChI Key： LIEFPEDBNOUENI-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C=1)N)CCC(C)C

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

3-(Isopentyloxy)aniline hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT